Cas no 1005-04-5 (2-(morpholin-4-yl)propan-1-amine)

• Product Name: 2-(morpholin-4-yl)propan-1-amine
• CAS No: 1005-04-5
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD06446941
• CID: 1067329
• PubChem ID: 16641454
• Update Time: 2025-04-20

2-(morpholin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinopropan-1-amine
• 2-Morpholin-4-yl-propylamine
• 2-(4-MORPHOLINYL)-1-PROPANAMINE
• 4-(2-amino-1-methylethyl)morpholine
• 2-morpholin-4-ylpropylamine
• 2-morpholinopropylamine
• 4-(1-Methyl-2-aminoethyl)morpholin
• AC1Q2B1W
• AGN-PC-013PMF
• CTK3J9020
• SBB017921
• SureCN39810
• 4-Morpholineethanamine, β-methyl-
• (2-morpholin-4-ylpropyl)amine(SALTDATA: FREE)
• 2-(morpholin-4-yl)propan-1-amine
• 2-morpholin-4-ylpropan-1-amine, AldrichCPR
• ALBB-022630
• CS-0247149
• 2-morpholin-4-ylpropan-1-amine
• NS-01114
• G39067
• 3-(4-morpholino)-1-propylamine
• AKOS000139141
• AKOS016040429
• PKTHUBCDDJVKKA-UHFFFAOYSA-N
• DTXSID10586426
• SCHEMBL39810
• (2-Morpholin-4-ylpropyl)amine
• Z270833632
• 4-Morpholineethanamine, beta-methyl-
• EN300-35814
• MFCD06446941
• 1005-04-5

• MDL： MFCD06446941
• Inchi： 1S/C7H16N2O/c1-7(6-8)9-2-4-10-5-3-9/h7H,2-6,8H2,1H3
• InChI Key： PKTHUBCDDJVKKA-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C)CN

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 38.5Ų

2-(morpholin-4-yl)propan-1-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides